(E)-3-((4-ethoxyphenyl)imino)indolin-2-one

• IUPAC Name: 3-(4-ethoxyphenyl)imino-1H-indol-2-one
• InChI: InChI=1S/C16H14N2O2/c1-2-20-12-9-7-11(8-10-12)17-15-13-5-3-4-6-14(13)18-16(15)19/h3-10H,2H2,1H3,(H,17,18,19)
• InChI Key: JXLWOPLJPFUKKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N=C2C3=CC=CC=C3NC2=O
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

(E)-3-((4-ethoxyphenyl)imino)indolin-2-one, also known as EI, is a synthetic compound that belongs to the indolinone family. It has been found to exhibit a range of biological activities, making it a valuable tool for scientific research.

Scientific Research Applications

Organic Synthesis and Catalysis

A significant area of application for "(E)-3-((4-ethoxyphenyl)imino)indolin-2-one" derivatives is in organic synthesis, where they are utilized as scaffolds for the synthesis of biologically active molecules. For instance, the facile diastereoselective synthesis of (E)-3-(arylimino)indolin-2-one derivatives is catalyzed by naturally occurring organic acids such as mandelic acid or itaconic acid. This process highlights the use of environmentally benign conditions, showcasing the potential of these compounds in green chemistry applications (Kaur et al., 2019).

Spectrophotometric Analysis

These compounds also find applications in spectrophotometry. For example, the spectrophotometric determination of Ni+2 ions utilizing derivatives of (E)-3-((4-ethoxyphenyl)imino)indolin-2-one demonstrates their utility in analytical chemistry for the detection and quantification of metal ions in various samples (Al- Mofti & Al- Azrak, 2021).

Novel Drug Carriers

Another intriguing application is in the field of drug delivery systems. For example, amphiphilic diblock copolymers composed of methoxy poly(ethylene glycol) and e-caprolactone, incorporating indomethacin, showcase the use of (E)-3-((4-ethoxyphenyl)imino)indolin-2-one derivatives in developing novel drug carriers for hydrophobic drugs. These carriers can significantly enhance the bioavailability and therapeutic efficiency of drugs (Kim et al., 1998).

Tyrosine Kinase Inhibitors

In the realm of medicinal chemistry, 3-substituted indolin-2-ones, a class to which "(E)-3-((4-ethoxyphenyl)imino)indolin-2-one" belongs, have been explored for their potential as selective inhibitors of receptor tyrosine kinases (RTKs). These compounds have shown promising results in inhibiting the autophosphorylation of various RTKs at submicromolar levels, suggesting their potential application in the treatment of diseases mediated by dysregulated RTK activity (Sun et al., 1998).

Fluorescence Studies

The interaction of differently substituted 3-styrylindoles with bovine serum albumin (BSA) has been studied using fluorescence spectroscopy. These studies provide insights into the binding mechanisms and potential applications of these compounds in studying protein interactions and dynamics, which is crucial for understanding various biological processes and designing drugs (Singh & Asefa, 2009).